![molecular formula C16H18N4S B2749067 7-(sec-butylthio)-4-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazine CAS No. 1105235-13-9](/img/structure/B2749067.png)
7-(sec-butylthio)-4-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazine
Description
The compound “7-(sec-butylthio)-4-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazine” is a derivative of pyrazolo[3,4-d]pyridazine . Pyrazolo[3,4-d]pyridazine derivatives have been found to have anti-inflammatory activity . They have been used in the treatment of inflammations of the colon, stomach, and small intestine caused by taking high doses of diclofenac .
Synthesis Analysis
The synthesis of pyrazolo[3,4-d]pyridazine derivatives involves treating 3,4,5-trimethoxy acetophenone with (DMF-DMA) under solvent-free conditions . This yields an orange crystalline product identified as 7-methyl-2-(4-methoxyphenyl)-4-(3,4,5-trimethoxyphenyl)-2H-pyrazolo [3,4-d] pyridazine .Molecular Structure Analysis
The pyridazine ring, which is a part of the pyrazolo[3,4-d]pyridazine structure, is characterized by weak basicity, a high dipole moment that subtends π-π stacking interactions, and robust, dual hydrogen-bonding capacity . These properties contribute to unique applications in molecular recognition .Scientific Research Applications
- Several pyridazinones, including derivatives of this compound, exhibit antimicrobial properties. They have been investigated for their effectiveness against bacteria, fungi, and other pathogens .
- Pyridazinones have demonstrated anti-inflammatory properties in various studies. They can inhibit inflammatory pathways and reduce inflammation-related symptoms .
- Some pyridazinones, including our compound of interest, exhibit analgesic effects. These compounds may act as pain relievers by modulating pain pathways .
- Certain pyridazinones have shown promise as antihypertensive agents. They can help regulate blood pressure by targeting specific receptors or pathways .
- Pyridazinones have been studied for their bronchodilatory properties (useful in asthma treatment) and anti-allergic effects .
- COX inhibitors play a crucial role in managing pain, inflammation, and fever. Some pyridazinones exhibit COX inhibition .
Antimicrobial Activity
Anti-Inflammatory Effects
Analgesic Properties
Antihypertensive Activity
Bronchodilatory and Anti-Allergic Effects
Cyclooxygenase (COX) Inhibition
properties
IUPAC Name |
7-butan-2-ylsulfanyl-4-methyl-1-phenylpyrazolo[3,4-d]pyridazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4S/c1-4-11(2)21-16-15-14(12(3)18-19-16)10-17-20(15)13-8-6-5-7-9-13/h5-11H,4H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTZHXJSDMFQBED-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)SC1=C2C(=C(N=N1)C)C=NN2C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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